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Compound of Interest

2'-Hydroxy-5'-
Compound Name:
(trifluoromethoxy)acetophenone

Cat. No.: B117303

An In-depth Technical Guide to 2'-Hydroxy-5'-
(trifluoromethoxy)acetophenone

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 2'-Hydroxy-5'-(trifluoromethoxy)acetophenone, a valuable
intermediate in the fields of pharmaceutical and agrochemical research. This document is
intended for researchers, scientists, and professionals in drug development and organic
synthesis.

Core Compound Data

2'-Hydroxy-5'-(trifluoromethoxy)acetophenone is an aromatic ketone characterized by the
presence of a hydroxyl, an acetyl, and a trifluoromethoxy group attached to the benzene ring.
These functional groups contribute to its unique chemical reactivity and potential biological
activity.
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Property Value Reference
Molecular Formula C9H7F303 [1]
Molecular Weight 220.15 g/mol [1]

CAS Number 146575-64-6

Melting Point 30°C

SMILES CC(=0)clcc(OC(F)(F)F)ccc1O

InChiKey FYWYHQOZXGAPSF-

UHFFFAOYSA-N

Synthesis Protocol: Fries Rearrangement

The synthesis of 2'-Hydroxy-5'-(trifluoromethoxy)acetophenone can be achieved via the
Fries rearrangement of 4-(trifluoromethoxy)phenyl acetate. This reaction involves the Lewis
acid-catalyzed intramolecular acyl migration from the phenolic ester to the aromatic ring,
yielding ortho- and para-hydroxyaryl ketones.[2] The ortho-isomer, 2'-Hydroxy-5'-
(trifluoromethoxy)acetophenone, is the desired product in this context.

Experimental Workflow
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Step 1: Acetylation of 4-(trifluoromethoxy)phenol

4-(trifluoromethoxy)phenol + Acetyl Chloride

Reaction in suitable solvent (e.g., DCM) with a base (e.g., Triethylamine)

Formation of 4-(trifluoromethoxy)phenyl acetate

Intermediate

Step 2: Fries Rearrangement

4-(trifluoromethoxy)phenyl acetate + Lewis Acid (e.g., AICI3)

Heating the reaction mixture

Intramolecular acyl migration

Crude Product

Step 3: Work-up| and Purification

Quenching with acid

[ Extraction with organic solvent ]

[Column Chromatography]

[Isolation of 2'-Hydroxy-5'-(trif|uoromethoxy)acetophenone]
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Fries Rearrangement Mechanism

Complex Formation Acylium lon Intermediate Electrophilic Aromatic Substitution (ortho/para) Hydroxyaryl Ketone

Lewis Acid (e.g., AICI3)
w&
¥

Phenolic Ester

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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